Cas no 140838-24-0 (Benzoic acid, 4-(5-decyl-2-pyrimidinyl)-, 4-acetylphenyl ester)

• Product Name: Benzoic acid, 4-(5-decyl-2-pyrimidinyl)-, 4-acetylphenyl ester
• CAS No: 140838-24-0
• MF: C₂₉H₃₄N₂O₃
• MW: 458.591867923737
• CID: 1296752
• Update Time: 2024-08-04

Benzoic acid, 4-(5-decyl-2-pyrimidinyl)-, 4-acetylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(5-decyl-2-pyrimidinyl)-, 4-acetylphenyl ester

• Inchi： 1S/C29H34N2O3/c1-3-4-5-6-7-8-9-10-11-23-20-30-28(31-21-23)25-12-14-26(15-13-25)29(33)34-27-18-16-24(17-19-27)22(2)32/h12-21H,3-11H2,1-2H3
• InChI Key： KKZHSIUVFPPGJF-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C(C)=O)C=C1)(=O)C1=CC=C(C2=NC=C(CCCCCCCCCC)C=N2)C=C1

Computed Properties

• Exact Mass: 458.25712

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 560.7±50.0 °C(Predicted)
• PSA: 69.15
• pka: 0.67±0.22(Predicted)